Cas no 1805025-32-4 (4-Bromo-5-fluoropyridine-2-acetonitrile)

• Product Name: 4-Bromo-5-fluoropyridine-2-acetonitrile
• CAS No: 1805025-32-4
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• CID: 4900735
• Update Time: 2025-06-08

4-Bromo-5-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoropyridine-2-acetonitrile

• Inchi： 1S/C7H4BrFN2/c8-6-3-5(1-2-10)11-4-7(6)9/h3-4H,1H2
• InChI Key： VVAFBRWTFVUSHK-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(CC#N)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-5-fluoropyridine-2-acetonitrile

Comprehensive Overview of 4-Bromo-5-fluoropyridine-2-acetonitrile (CAS No. 1805025-32-4): Properties, Applications, and Industry Insights

4-Bromo-5-fluoropyridine-2-acetonitrile (CAS No. 1805025-32-4) is a high-value heterocyclic compound widely recognized for its versatility in pharmaceutical intermediates and agrochemical synthesis. With the increasing demand for fluorinated pyridine derivatives, this compound has garnered significant attention due to its unique molecular structure, combining a bromine substituent and a fluorine atom on a pyridine ring, alongside a reactive acetonitrile group. Researchers and manufacturers are actively exploring its potential in drug discovery, particularly for kinase inhibitors and central nervous system (CNS) therapeutics, aligning with trends in precision medicine and targeted therapies.

The compound’s CAS number 1805025-32-4 serves as a critical identifier in chemical databases and regulatory documentation, ensuring traceability in global supply chains. Its synthesis typically involves palladium-catalyzed cross-coupling reactions, a hotspot in modern green chemistry discussions, as industries seek sustainable synthetic routes. Analysts highlight its role in optimizing structure-activity relationships (SAR) for bioactive molecules, a frequent topic in AI-driven drug design forums and high-throughput screening workflows.

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